BENGHE Foundational & Exploratory

Check Availability & Pricing

Benzene-1,3-disulfonamide molecular weight
and formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Benzene-1,3-disulfonamide

Cat. No.: B1229733

Technical Guide: Benzene-1,3-disulfonamide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of
Benzene-1,3-disulfonamide, a compound of interest in various chemical and pharmaceutical
research fields. This document presents its molecular formula and weight in a clear, tabular
format and includes a structural representation to aid in understanding its molecular
composition.

Core Molecular Data

The fundamental molecular characteristics of Benzene-1,3-disulfonamide are summarized
below. This data is essential for stoichiometric calculations, analytical method development,
and interpretation of experimental results.

Parameter Value
Molecular Formula CeHsN204S2[1]
Molecular Weight 236.273 g/mol [1]

Molecular Structure and Connectivity
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To visualize the atomic arrangement and functional groups of Benzene-1,3-disulfonamide, a
logical diagram of its constituent parts is provided. The central benzene ring is substituted with

two sulfonamide groups at the meta positions (1 and 3).

Benzene Ring (CsHa)

Position 1

Sulfonamide Group 1 Sulfonamide Group 2
(-SO2NHz2) (-SO2NH2)

Sulfur (S) Oxygen (O) Oxygen (O) Sulfur (S) Oxygen (O) Oxygen (O)

Click to download full resolution via product page
Logical relationship of Benzene-1,3-disulfonamide components.

Experimental Protocols

Detailed experimental methodologies for the synthesis, purification, and analysis of Benzene-
1,3-disulfonamide are critical for reproducible research. While specific protocols can vary, a

general workflow is outlined below.

Synthesis

A common synthetic route involves the chlorosulfonation of benzene followed by amination.

e Chlorosulfonation of Benzene: Benzene is reacted with an excess of chlorosulfonic acid. The
reaction temperature is carefully controlled to prevent side reactions.

e Amination: The resulting benzene-1,3-disulfonyl chloride is then reacted with an aqueous
solution of ammonia. This step is typically performed at a low temperature to yield the
desired disulfonamide.

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/product/b1229733?utm_src=pdf-body
https://www.benchchem.com/product/b1229733?utm_src=pdf-body-img
https://www.benchchem.com/product/b1229733?utm_src=pdf-body
https://www.benchchem.com/product/b1229733?utm_src=pdf-body
https://www.benchchem.com/product/b1229733?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1229733?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Purification

The crude product is often purified by recrystallization from a suitable solvent, such as water or
an ethanol-water mixture, to remove unreacted starting materials and byproducts.

Characterization

The identity and purity of the synthesized Benzene-1,3-disulfonamide can be confirmed using
various analytical techniques:

e Melting Point Determination: Comparison with the literature value.
e Spectroscopy:

o Nuclear Magnetic Resonance (NMR): *H and *3C NMR spectroscopy to confirm the
chemical structure.

o Infrared (IR) Spectroscopy: To identify the characteristic vibrational frequencies of the
sulfonamide and aromatic functional groups.

e Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.

¢ High-Performance Liquid Chromatography (HPLC): To assess the purity of the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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